Cas no 2275829-82-6 (5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine)

• Product Name: 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine
• CAS No: 2275829-82-6
• MF: C₉H₅ClF₂N₂S
• MW: 246.66
• CID: 5076700
• Update Time: 2026-03-01

5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine

• Inchi： 1S/C9H5ClF2N2S/c10-8-5(12)2-1-4(11)7(8)6-3-14-9(13)15-6/h1-3H,(H2,13,14)
• InChI Key： UCKVBOODUXZIFN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(F)C=1C1SC(N)=NC=1)F

Additional information on 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine

Comprehensive Analysis of 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine (CAS No. 2275829-82-6) in Modern Pharmaceutical Research

The compound 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine (CAS No. 2275829-82-6) has emerged as a significant focus in contemporary medicinal chemistry due to its unique structural features and potential therapeutic applications. As researchers increasingly explore heterocyclic compounds for drug development, this thiazole derivative presents intriguing possibilities for targeting various biological pathways. The presence of both chloro and difluoro substituents on the phenyl ring, combined with the thiazol-2-amine moiety, creates a molecular architecture that may interact selectively with specific enzyme systems.

Recent studies have highlighted the growing importance of fluorinated pharmaceuticals in addressing challenging medical conditions. The difluorophenyl component of this compound aligns with current trends in drug design, where fluorine atoms are strategically incorporated to enhance metabolic stability and bioavailability. Pharmaceutical chemists are particularly interested in how the 2-chloro-3,6-difluorophenyl group influences the compound's physicochemical properties, including its lipophilicity and electronic distribution.

The thiazole ring system in 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine represents a privileged scaffold in medicinal chemistry, known for its diverse biological activities. This structural motif appears in numerous FDA-approved drugs, making the exploration of novel thiazol-2-amine derivatives particularly valuable for lead optimization. Researchers are investigating whether this specific substitution pattern could lead to improved target selectivity compared to other thiazole-containing compounds in clinical use.

In the context of current pharmaceutical research trends, CAS No. 2275829-82-6 has attracted attention for its potential applications in developing small molecule inhibitors. The compound's structural features suggest possible utility in designing molecules that modulate protein-protein interactions, a hot topic in drug discovery. The precise positioning of the chloro and fluoro substituents may allow for optimal binding to hydrophobic pockets in target proteins while maintaining favorable drug-like properties.

Synthetic accessibility represents another important aspect of 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine research. Recent publications have described improved synthetic routes to this class of compounds, addressing previous challenges in obtaining sufficient quantities for biological evaluation. The development of efficient synthetic methodologies for difluorophenyl-substituted thiazoles has become an active area of investigation, with implications for structure-activity relationship studies.

From a drug metabolism perspective, the presence of both halogen atoms and a thiazole nitrogen in this compound creates interesting possibilities for metabolic stability. Current research is examining how these structural elements influence the compound's pharmacokinetic profile, including its absorption, distribution, and elimination characteristics. These investigations are particularly relevant given the pharmaceutical industry's focus on developing compounds with optimized ADME properties.

The potential therapeutic applications of 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine are being explored in various contexts, though specific indications remain under investigation. Its structural similarity to known bioactive molecules suggests possible utility in several therapeutic areas that are currently of high interest in medical research. However, comprehensive preclinical studies are necessary to fully characterize its biological activity profile and safety parameters.

Quality control and analytical characterization of CAS No. 2275829-82-6 present specific challenges due to its structural complexity. Advanced analytical techniques, including HPLC-MS and NMR spectroscopy, are essential for ensuring compound purity and confirming structural identity. These analytical considerations are crucial for researchers working with this compound to generate reliable and reproducible data in their investigations.

As the pharmaceutical industry continues to explore novel chemical space, compounds like 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine represent valuable additions to medicinal chemistry toolkits. The strategic incorporation of halogen atoms and heterocyclic systems in drug design remains a vibrant area of research, with this compound serving as an interesting case study in molecular optimization. Future research directions may explore its potential as a building block for more complex molecular architectures with enhanced biological activity.

Environmental considerations in the synthesis and handling of halogenated compounds like 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine have gained prominence in recent years. Researchers are developing more sustainable approaches to working with such materials, aligning with broader trends toward green chemistry in pharmaceutical development. These efforts include exploring alternative synthetic routes and improved purification methods that minimize environmental impact while maintaining compound quality.

The intellectual property landscape surrounding thiazole derivatives and related structures continues to evolve, with CAS No. 2275829-82-6 representing part of this dynamic field. Patent analysts note increasing activity in this chemical space, reflecting the therapeutic potential of such compounds. Researchers working with this material must remain aware of the evolving IP situation to ensure proper use and development of novel derivatives.

In conclusion, 5-(2-chloro-3,6-difluorophenyl)thiazol-2-amine (CAS No. 2275829-82-6) exemplifies the ongoing innovation in medicinal chemistry, combining strategically placed halogen substituents with a versatile heterocyclic core. As research progresses, this compound may contribute to the development of new therapeutic agents addressing unmet medical needs, while also serving as a valuable tool for understanding structure-activity relationships in drug design.